(E)-2-(2-chlorostyryl)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[(E)-2-(2-chlorophenyl)ethenyl]-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21ClN4O3/c1-31-19-9-6-18(7-10-19)23(30)28-12-14-29(15-13-28)24-21(16-26)27-22(32-24)11-8-17-4-2-3-5-20(17)25/h2-11H,12-15H2,1H3/b11-8+
• InChI Key: KKOVOFOVTLFWHY-DHZHZOJOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C=CC4=CC=CC=C4Cl)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)/C=C/C4=CC=CC=C4Cl)C#N
• Molecular Formula: C24H21ClN4O3
• Molecular Weight: 448.9 g/mol
• CAS No.: 941008-37-3

Description

(E)-2-(2-chlorostyryl)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H21ClN4O3 and its molecular weight is 448.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel compounds with a focus on antimicrobial activities have been synthesized from reactions involving primary amines and various ester ethoxycarbonylhydrazones. These compounds, after screening, displayed good to moderate antimicrobial activities against tested microorganisms, indicating their potential in developing new antimicrobial agents (Bektaş et al., 2007).

Biological Activity of Piperazin-1-yl Methanone Derivatives

A novel series of compounds involving piperazin-1-yl methanone derivatives have been synthesized and characterized for their in vitro antibacterial activity. These compounds have shown a range from moderate to good antimicrobial activity, suggesting their utility in addressing bacterial infections (Mhaske et al., 2014).

Antimicrobial Activity of Triazino Benzothiazole Derivatives

The synthesis of 3-substituted-8-methoxy-1, 2, 4-triazino[3, 4-b]benzothiazole-4(H)-ones and their subsequent screening for antibacterial activity highlight another dimension of the scientific research applications. These derivatives exhibit notable antibacterial activities, underscoring the chemical's versatility in generating effective antimicrobial agents (Vartale et al., 2008).

Synthesis and Antimicrobial Activity of Pyridine Derivatives

The development of 2-amino substituted benzothiazoles and their derivatives for antimicrobial applications further demonstrates the compound's utility in medical chemistry. The synthesized compounds underwent testing against bacterial and fungal strains, showcasing variable and modest activity, thus contributing to the search for new antimicrobial agents (Patel et al., 2011).